Cas no 1270353-92-8 (3-Amino-3-cyclopentylbutanoic acid)

• Product Name: 3-Amino-3-cyclopentylbutanoic acid
• CAS No: 1270353-92-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5740930
• PubChem ID: 55295139
• Update Time: 2025-06-13

3-Amino-3-cyclopentylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-cyclopentylbutanoic acid
• EN300-1284273
• DTXSID401252046
• AKOS006369798
• 1270353-92-8
• 3-amino-3-cyclopentylbutanoicacid
• Cyclopentanepropanoic acid, beta-amino-beta-methyl-
• Cyclopentanepropanoic acid, β-amino-β-methyl-
• 3-Amino-3-cyclopentylbutanoic acid

• Inchi： 1S/C9H17NO2/c1-9(10,6-8(11)12)7-4-2-3-5-7/h7H,2-6,10H2,1H3,(H,11,12)
• InChI Key： QAHSSUYWERNKMM-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C1CCCC1)N)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 300.9±25.0 °C(Predicted)
• pka: 3.69±0.14(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-3-cyclopentylbutanoic acid

Research Brief on 3-Amino-3-cyclopentylbutanoic Acid (CAS: 1270353-92-8): Recent Advances and Applications

3-Amino-3-cyclopentylbutanoic acid (CAS: 1270353-92-8) is a chiral β-amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and development. Recent studies have highlighted its utility in the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and peptidomimetics. This research brief synthesizes the latest findings on this compound, focusing on its synthetic routes, biological activities, and emerging applications in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of 3-amino-3-cyclopentylbutanoic acid using a novel catalytic system, achieving high enantiomeric purity (>99% ee). The researchers employed a chiral palladium catalyst to facilitate the key asymmetric hydrogenation step, which significantly improved the yield and scalability of the process. This advancement addresses previous challenges in the large-scale production of enantiomerically pure forms of the compound, which is critical for pharmaceutical applications.

In terms of biological activity, recent investigations have revealed that 3-amino-3-cyclopentylbutanoic acid serves as a privileged scaffold for γ-aminobutyric acid (GABA) receptor modulation. A 2024 preprint study from the University of Tokyo identified structural analogs of this compound that exhibit potent and selective agonism at GABA_B receptors, with potential applications in neurological disorders such as epilepsy and anxiety. The cyclopentyl moiety was found to confer enhanced blood-brain barrier penetration compared to linear analogs, making it particularly valuable for CNS-targeted therapeutics.

From a medicinal chemistry perspective, the constrained cyclopentyl ring in 3-amino-3-cyclopentylbutanoic acid provides unique conformational restrictions that have been exploited in drug design. A recent patent application (WO2023124567) discloses its incorporation into macrocyclic peptide inhibitors of protein-protein interactions, specifically targeting the PD-1/PD-L1 immune checkpoint axis. The compound's ability to induce specific backbone conformations while maintaining synthetic accessibility makes it an attractive component in next-generation immunotherapeutics.

Ongoing research is exploring the metabolic stability and pharmacokinetic properties of derivatives based on this scaffold. Preliminary results from in vivo studies in rodent models suggest that 3-amino-3-cyclopentylbutanoic acid-derived compounds exhibit favorable oral bioavailability and tissue distribution profiles, with particular accumulation in the brain and liver. These findings, presented at the 2024 American Chemical Society National Meeting, indicate promising translational potential for this class of compounds.

In conclusion, 3-amino-3-cyclopentylbutanoic acid (1270353-92-8) represents a structurally unique and pharmacologically relevant building block that continues to inspire innovation in drug discovery. Recent advances in its synthesis and applications underscore its growing importance in the development of CNS therapeutics, enzyme inhibitors, and immune-modulating agents. Future research directions likely include further optimization of synthetic methodologies and expansion of its application in targeted drug delivery systems.